Cas no 1806546-51-9 (3-Amino-4-ethoxyphenylhydrazine)

• Product Name: 3-Amino-4-ethoxyphenylhydrazine
• CAS No: 1806546-51-9
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4934982
• Update Time: 2025-06-13

3-Amino-4-ethoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-ethoxyphenylhydrazine

• Inchi： 1S/C8H13N3O/c1-2-12-8-4-3-6(11-10)5-7(8)9/h3-5,11H,2,9-10H2,1H3
• InChI Key： XVWMQJGZLCLTRQ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1N)NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• XLogP3: 0.8
• Topological Polar Surface Area: 73.3

Additional information on 3-Amino-4-ethoxyphenylhydrazine

Research Brief on 3-Amino-4-ethoxyphenylhydrazine (CAS: 1806546-51-9): Recent Advances and Applications in Chemical Biology and Medicine

3-Amino-4-ethoxyphenylhydrazine (CAS: 1806546-51-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This hydrazine derivative is increasingly recognized for its potential applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its role in modulating enzymatic activity and its potential as a precursor for targeted drug delivery systems.

One of the most notable advancements in the application of 3-Amino-4-ethoxyphenylhydrazine is its incorporation into the design of enzyme inhibitors. Researchers have demonstrated that this compound can serve as a key intermediate in the synthesis of inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing potent inhibitors of myeloperoxidase (MPO), an enzyme implicated in chronic inflammatory diseases. The study reported that derivatives of 3-Amino-4-ethoxyphenylhydrazine exhibited high selectivity and efficacy in preclinical models, suggesting promising therapeutic potential.

In addition to its role in enzyme inhibition, 3-Amino-4-ethoxyphenylhydrazine has been investigated for its utility in chemical biology applications. Recent work has focused on its ability to form stable conjugates with biomolecules, enabling the development of probes for studying protein-ligand interactions. A 2024 publication in ACS Chemical Biology detailed the synthesis of fluorescent probes derived from this compound, which were used to visualize and quantify the binding dynamics of target proteins in live cells. This advancement opens new avenues for real-time monitoring of biological processes, with implications for both basic research and drug development.

The pharmacological properties of 3-Amino-4-ethoxyphenylhydrazine derivatives have also been a subject of recent investigation. A study in the European Journal of Medicinal Chemistry (2023) explored the anti-cancer potential of these derivatives, revealing that certain structural modifications could enhance their cytotoxicity against specific cancer cell lines. Notably, the study identified a lead compound with significant activity against breast cancer cells, underscoring the versatility of this chemical scaffold in oncology research.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Amino-4-ethoxyphenylhydrazine have been reported. A 2024 patent application described an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial applications, as it addresses previous challenges associated with large-scale production of this compound.

Looking ahead, the unique chemical properties of 3-Amino-4-ethoxyphenylhydrazine position it as a valuable tool in medicinal chemistry. Ongoing research is exploring its potential in developing next-generation therapeutics for neurological disorders, with preliminary data suggesting activity against targets involved in neurodegenerative diseases. Furthermore, its application in materials science, particularly in the development of smart drug delivery systems, represents an emerging area of investigation that may yield significant breakthroughs in the coming years.